2,3,5-Trichlorophenylmagnesium bromide

• IUPAC Name: magnesium;1,2,4-trichlorobenzene-6-ide;bromide
• InChI: InChI=1S/C6H2Cl3.BrH.Mg/c7-4-1-2-5(8)6(9)3-4;;/h1,3H;1H;/q-1;;+2/p-1
• InChI Key: VMFGIVPKRSQEGA-UHFFFAOYSA-M
• Canonical SMILES: C1=[C-]C(=C(C=C1Cl)Cl)Cl.[Mg+2].[Br-]
• Molecular Formula: C6H2BrCl3Mg
• Molecular Weight: 284.6 g/mol

Description

2,3,5-Trichlorophenylmagnesium bromide is a Grignard reagent characterized by a phenyl ring substituted with three chlorine atoms at the 2, 3, and 5 positions. This compound is synthesized via the reaction of 2,3,5-trichlorobromobenzene with magnesium in an anhydrous ether solvent, following standard Grignard preparation protocols. Its structure imparts significant electron-withdrawing effects due to the chlorine substituents, enhancing its reactivity in nucleophilic addition reactions. This reagent is widely employed in organic synthesis, particularly in constructing heterocyclic frameworks, such as thiazoles, which exhibit antimicrobial properties .

Preparation Methods

Synthetic Routes and Reaction Conditions

2,3,5-Trichlorophenylmagnesium bromide can be synthesized through the reaction of 2,3,5-trichlorobromobenzene with magnesium metal in the presence of THF. The reaction is typically carried out under an inert atmosphere (e.g., nitrogen or argon) to prevent the highly reactive Grignard reagent from reacting with moisture or oxygen. The reaction conditions include:

Temperature: The reaction is usually conducted at room temperature or slightly elevated temperatures.

Catalyst: A small amount of iodine or a similar catalyst may be used to initiate the reaction.

Solvent: THF is used as the solvent to dissolve both the magnesium and the organic halide.

Industrial Production Methods

On an industrial scale, the preparation of 2,3,5-Trichlorophenylmagnesium bromide follows similar principles but with enhanced safety measures and optimized reaction conditions to ensure high yield and purity. The process involves:

Large-scale reactors: Equipped with efficient stirring and temperature control.

Continuous monitoring: To ensure the reaction proceeds smoothly and to detect any potential issues early.

Purification steps: To remove any unreacted starting materials and by-products.

Chemical Reactions Analysis

Types of Reactions

2,3,5-Trichlorophenylmagnesium bromide undergoes several types of reactions, including:

Nucleophilic addition: To carbonyl compounds (e.g., aldehydes and ketones) to form alcohols.

Nucleophilic substitution: With alkyl halides to form new carbon-carbon bonds.

Coupling reactions: With various electrophiles to form biaryl compounds.

Common Reagents and Conditions

Carbonyl compounds: Such as aldehydes and ketones, under anhydrous conditions.

Alkyl halides: Under anhydrous conditions and often in the presence of a catalyst.

Electrophiles: Such as aryl halides, often in the presence of a transition metal catalyst.

Major Products

Alcohols: From the addition to carbonyl compounds.

Alkylated products: From nucleophilic substitution reactions.

Biaryl compounds: From coupling reactions.

Scientific Research Applications

2,3,5-Trichlorophenylmagnesium bromide is used in various scientific research applications, including:

Organic synthesis: As a key reagent for forming carbon-carbon bonds.

Pharmaceutical research: For the synthesis of complex molecules and potential drug candidates.

Material science: In the preparation of polymers and other advanced materials.

Agricultural chemistry: For the synthesis of agrochemicals and pesticides.

Mechanism of Action

The mechanism of action of 2,3,5-Trichlorophenylmagnesium bromide involves the nucleophilic attack of the carbon-magnesium bond on electrophilic centers. The magnesium bromide group stabilizes the negative charge developed during the reaction, facilitating the formation of new carbon-carbon bonds. The molecular targets include carbonyl compounds, alkyl halides, and other electrophiles, with the reaction pathways involving the formation of tetrahedral intermediates and subsequent product formation.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Halogenated Phenylmagnesium Bromides

2,3,5-Trichlorophenylmagnesium Bromide vs. 3,4,5-Trifluorophenylmagnesium Bromide

• Structural Differences : The former has three chlorine atoms, while the latter substitutes chlorine with fluorine at the 3,4,5 positions. Fluorine’s higher electronegativity and smaller atomic radius reduce steric hindrance but increase electron-withdrawing effects compared to chlorine.
• Reactivity : The trifluorophenyl analog exhibits lower reactivity in cross-coupling reactions due to fluorine’s stronger inductive effect, which stabilizes the aryl-Mg bond. In contrast, the trichlorophenyl derivative’s bulkier Cl substituents moderately hinder reactivity but enhance stability in polar solvents .
• Applications : 2,3,5-Trichlorophenylmagnesium bromide is pivotal in synthesizing antimicrobial thiazoles (e.g., 4-aryl-2-(2,3,5-trichlorophenyl)-1,3-thiazoles), whereas trifluorophenyl analogs are preferred in pharmaceutical intermediates for their metabolic stability .

Comparison with 2-Bromobenzylmagnesium Bromide

• Substituent Position : The benzyl derivative has a bromine at the ortho position on a benzyl group, introducing steric hindrance that limits its utility in sterically demanding reactions.
• Reactivity : 2,3,5-Trichlorophenylmagnesium bromide’s symmetrical substitution pattern allows for more predictable regioselectivity in arylations compared to the ortho-brominated benzyl analog .

Non-Grignard Halogenated Analogs

• Its lower molecular weight and distinct reactivity profile highlight the role of fluorine in tuning lipophilicity and bioavailability .

Data Tables

Table 1: Structural and Reactivity Comparison

Compound	Molecular Formula	Molecular Weight (g/mol)	Substituents	Key Reactivity Traits	Primary Applications
2,3,5-Trichlorophenylmagnesium bromide	C₆H₂Cl₃MgBr	287.25	2,3,5-Cl	High reactivity in heterocycle synthesis	Antimicrobial thiazoles
3,4,5-Trifluorophenylmagnesium bromide	C₆H₂F₃MgBr	~235.2 (estimated)	3,4,5-F	Moderate reactivity; solvent-dependent	Pharmaceutical intermediates
2-Bromobenzylmagnesium bromide	C₇H₆BrMgBr	266.24	2-Br (benzyl)	Steric hindrance limits applications	Specialty organometallics